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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157

An In-depth Technical Guide to the Safety and Handling of Solid Diphenylglyoxime
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for solid
Diphenylglyoxime (CAS No. 23873-81-6), intended for use by professionals in laboratory and
research settings. The following sections detail the substance's properties, associated hazards,
and recommended safety protocols to ensure its proper use.

Substance Identification and Properties

Diphenylglyoxime, also known as a-Benzil dioxime, is an organic compound used as a
laboratory reagent, particularly as a chelating agent for the analysis of metal ions like nickel
and palladium.[1][2][3] It typically appears as a white to pale yellow crystalline solid.[2][3]

Physical and Chemical Properties

The key physical and chemical properties of Diphenylglyoxime are summarized in the table
below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1496157?utm_src=pdf-interest
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_2136942274_DIPHENYLGLYOXIME-CASNO-23873-81-6-MSDS.pdf
https://cymitquimica.com/cas/23873-81-6/?items=100
https://wap.guidechem.com/encyclopedia/diphenylglyoxime-dic20964.html
https://cymitquimica.com/cas/23873-81-6/?items=100
https://wap.guidechem.com/encyclopedia/diphenylglyoxime-dic20964.html
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Chemical Formula C14H12N202 [11[4115]

Molecular Weight 240.26 g/mol [1][5][6]
White to pale yellow crystalline

Appearance ] [21[3114]
powder/solid

Melting Point 237-240 °C (decomposes) [4]

Solubility in Water

Insoluble or sparingly soluble
(0.094 g/L at 25 °C)

[3]141[5]

Solubility in Organic Solvents

Slightly soluble in ethanol,;
soluble in acetone and sodium

hydroxide solution

[2]14]

Vapor Pressure

0 mmHg at 25 °C

[4]

Density

1.172 g/cm3

[4]

Hazard Identification and Toxicology

There is some inconsistency across safety data sheets regarding the classification of

Diphenylglyoxime. Some sources classify it as not hazardous, while others associate it with

specific warnings.[1][6][7] Given this discrepancy, a conservative approach is recommended,

and the substance should be handled as potentially hazardous.

The toxicological properties have not been fully investigated.[5] However, GHS hazard

classifications from some sources suggest potential health effects.[6]

Summary of GHS Hazard Statements
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Hazard Code Hazard Statement Reference
H302 Harmful if swallowed [6]
H312 Harmful in contact with skin [6]
H315 Causes skin irritation [6]
H319 Causes serious eye irritation [6]
H332 Harmful if inhaled [6]
H335 May cause respiratory irritation  [6]

Routes of Exposure and Symptoms

e Inhalation: May cause respiratory tract irritation.[6][8]

o Skin Contact: May cause skin irritation.[6][8] Harmful if absorbed through the skin.[6]

o Eye Contact: Can cause serious eye irritation.[6][8]

 Ingestion: Harmful if swallowed.[6] Ingestion may lead to gastrointestinal discomfort.[9]

Experimental Protocols and Handling Procedures

Adherence to strict protocols is essential for the safe handling of solid Diphenylglyoxime.

Risk Assessment and Control Workflow

A systematic approach to risk assessment should be implemented before handling
Diphenylglyoxime. The following diagram illustrates the logical workflow based on the
hierarchy of controls.
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Caption: Risk assessment workflow for handling Diphenylglyoxime.

Protocol for Safe Handling in a Laboratory Setting

This protocol outlines the step-by-step procedure for safely using solid Diphenylglyoxime.
e Preparation:
o Read and understand the Safety Data Sheet (SDS) before starting work.[1][5]

o Ensure a chemical fume hood or other appropriate exhaust ventilation is operational.[1]
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o Verify that an eyewash station and safety shower are accessible.

o Assemble all necessary personal protective equipment (PPE).

» Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or chemical goggles (compliant with
EN 166 or NIOSH standards).[1][5]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves for integrity before use.[1][5]

o Body Protection: Wear a lab coat and closed-toe shoes. Ensure skin is not exposed.[5]
e Weighing and Transfer:

o Perform all manipulations that may generate dust, such as weighing and transferring,
within a fume hood or ventilated enclosure to minimize inhalation exposure.[1]

o Use dry, clean tools (spatulas, etc.) to handle the solid.
o Avoid creating dust clouds.[9] If dust is generated, do not breathe it in.[1]

e During the Experiment:

[¢]

Handle the substance in accordance with good industrial hygiene and safety practices.[5]

o

Keep the container tightly closed when not in use.[5]

[e]

Avoid contact with skin, eyes, and clothing.[10]

o

Do not eat, drink, or smoke in the work area.[5]
e Cleanup and Decontamination:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

o Decontaminate all work surfaces after the procedure is complete.
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o Clean any spills immediately following the spill response protocol (see Section 3.3).

Emergency Response Protocol for Spills

The following workflow should be followed in the event of a spill.
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AVOID generating dust.

'
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y
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Caption: Emergency spill response workflow for solid Diphenylglyoxime.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1496157?utm_src=pdf-body-img
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Cleanup Method:
e For minor spills, clean up immediately.[9]
e Ensure adequate ventilation.[5]

o Use dry cleanup procedures; gently sweep up and shovel the material into a suitable,
labeled container for disposal.[1][5][9]

e Avoid actions that generate dust.[9] Consider using an explosion-proof vacuum designed for
grounded use if available.[9]

Stability and Reactivity
e Chemical Stability: The material is stable under normal storage and handling conditions.[5][7]
¢ Conditions to Avoid: Avoid dust formation, incompatible products, and excess heat.[5][9][10]

e Incompatible Materials: Keep away from strong oxidizing agents (e.g., nitrates, chlorine
bleaches) and strong acids.[5][7][9]

e Hazardous Decomposition Products: Thermal decomposition can produce irritating gases
and vapors, including carbon monoxide (CO), carbon dioxide (COz), and nitrogen oxides
(NOx).[5][9]

e Hazardous Polymerization: Will not occur.[5]
Storage and Disposal

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[1][5]
o Keep containers tightly closed to prevent contamination and moisture ingress.[1][5]

» Store away from incompatible materials and foodstuffs.[9]

Disposal Considerations
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» Dispose of unused product and contaminated waste in accordance with local, state, and

federal regulations.

» Consider offering surplus and non-recyclable solutions to a licensed disposal company.[1]

e Do not empty into drains.[5]

First Aid Measures

Exposure Route

First Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult or
symptoms occur, seek medical
attention. If not breathing,

provide artificial respiration.

[1]5]

Skin Contact

Immediately wash off with
soap and plenty of water while
removing all contaminated
clothing. If irritation persists,

get medical attention.

[1]5]

Eye Contact

Rinse immediately and
thoroughly with plenty of water
for at least 15 minutes, also
under the eyelids. Get medical
attention if irritation develops

and persists.

[1]5]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[1]5]

Note to Physician: Treat symptomatically.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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